Cas no 382146-66-9 (Bacopaside II)

• Product Name: Bacopaside II
• CAS No: 382146-66-9
• MF: C₄₇H₇₆O₁₈
• MW: 929.0956
• CID: 837725
• PubChem ID: 9876264
• Update Time: 2024-11-01

Bacopaside II Chemical and Physical Properties

Names and Identifiers

• BACOPASIDE II(P)
• BACOPASIDE II(SH)
• Bacopaside II
• Pseudojujubogenin 3-O-[α-L-arabinofuranosyl-(1→2)-[β-D-glucopyranosyl-(1→3)]-β-D-glucopyranoside]
• ZO6L404Y9T
• Bacopaside ii, (-)-
• Bacopaside II (constituent of bacopa) [DSC]
• Q27295806
• 3-O-alpha-L-arabinofuranosyl-(1-2)-(beta-D-glucopyranosyl (1-3))-beta-D-glucopyranosyl pseudo-jujubogenin
• CS-0032179
• AS-82707
• HY-N6016
• UNII-ZO6L404Y9T
• AKOS040760287
• 382146-66-9
• DTXSID201347350
• XB177549
• GTPL13096
• BACOPASIDE II (CONSTITUENT OF BACOPA)
• DA-71269

• Inchi： 1S/C47H76O18/c1-21(2)14-22-18-58-47-19-46(20-59-47)23(38(47)45(22,7)57)8-9-28-43(5)12-11-29(42(3,4)27(43)10-13-44(28,46)6)63-41-37(65-39-34(55)31(52)25(16-49)61-39)36(32(53)26(17-50)62-41)64-40-35(56)33(54)30(51)24(15-48)60-40/h14,22-41,48-57H,8-13,15-20H2,1-7H3/t22-,23-,24-,25+,26-,27+,28-,29+,30-,31+,32-,33+,34-,35-,36+,37-,38+,39+,40+,41+,43+,44-,45+,46+,47-/m1/s1
• InChI Key： WZWPYJOPCULCLQ-UOXCDNDQSA-N
• SMILES： O1C([H])([H])[C@@]23C([H])([H])[C@@]41[C@]([H])([C@](C([H])([H])[H])([C@]([H])(/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])C([H])([H])O4)O[H])[C@@]2([H])C([H])([H])C([H])([H])[C@]1([H])[C@@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])[C@]2([H])C([H])([H])C([H])([H])[C@@]31C([H])([H])[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])(C([H])([H])O[H])O1)O[H])O[H]

Computed Properties

• Exact Mass: 928.50300
• Monoisotopic Mass: 928.503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 65
• Rotatable Bond Count: 10
• Complexity: 1770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 25
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 929.1
• XLogP3: 2
• Topological Polar Surface Area: 276

Experimental Properties

• Color/Form: Powder
• Density: 1.43
• PSA: 276.14000
• LogP: -0.17580

Bacopaside II Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids